Cas no 4330-21-6 (Hoffer's Chlorosugar (~90%))

• Product Name: Hoffer's Chlorosugar (~90%)
• CAS No: 4330-21-6
• MF: C₂₁H₂₁ClO₅
• MW: 388.841445684433
• MDL: MFCD00079148
• CID: 84995
• PubChem ID: 24894099
• Update Time: 2025-09-28

Hoffer's Chlorosugar (~90%) Chemical and Physical Properties

Names and Identifiers

• 3,5-di-O-(P-toluyl)-2-deoxy-D-*ribofuranosyl chlo
• 1-Chloro-2-deoxy-3,5-di-O-p-toluoyl-a-D-erythro-pentofuranose
• 1-Chloro-2-deoxy-3,5-di-o-toluoyl-a-D-ribofuranose
• 3,5-bis(toluoyl)-2-deoxyribosyl chloride
• 3,5-DI-O-(P-TOLUYL)-2-DEOXY-D-RIBOFURANOSYL CHLORIDE
• Hoffer's chlorosugar
• (2R,5R)-5-chloro-2(((4-methylbenzoyl)oxy)methyl)tetrahydrofuran-3-yl 4-methylbenzoate
• 1-CHLORO-3,5-BIS[O-(4-TOLUOYL)]-2-DEOXYRIBOSE
• 1-Chloro-3,5-di-O-toluoyl-2-deoxy-a-D-ribofuranose
• 3,5-DI-O-(P-TOLUYL)-2-DEOXY-D-*RIBOFURAN OSYL CHLORI
• 3,5-Di-O-p-toluyl-2-deoxy-a-D
• chlorosugar
• 1-Chloro-2-deoxy-3,5-di-O-p-toluoyl-alpha-D-ribose
• 2-Deoxy-3,5-di-O-p-toluoyl-alpha-D-erythro-pentofuranosyl chloride
• 3,5-Di-O-p-toluyl-2-deoxy-alpha-D-ribofuranosyl chloride
• Hoffer's alpha-chlorosugar
• NSC 148837
• 2-deoxy-3,5-bis-o-(4-methylbenzoyl)pentofuranosyl chloride
• 1-Chloro-3,5-di-O-toluoyl-2-deoxy-D-ribofuranose
• NSC148837
• 2-Deoxy-3,5-di-O-p-toluoyl-D-ribofuranosyl Chloride
• 2-Deoxy-3,5-di-O-p-toluoyl-alpha-L-ribofuranosyl chloride
• FJHSYOMVMMNQJQ-UHFFFAOYSA-N
• BCP16572
• BCP13753
• SY226323
• SY226318
• 2-deoxydi(p-toluoyl)-a-D-erythro-pentofuranosyl chloride
• 2-Deoxy-3,5-di-O-p-toluoyl-
• A-L-ribofuranosyl Chloride
• A826237
• 1-Chloro-
• (2R,3S,5R)-5-chloro-2-(((4-methylbenzoyl)oxy)methyl)tetrahydrofuran-3-yl 4-methylbenzoate
• (2R,3S,5R)-5-chloro-2-((4-methylbenzoyloxy)methyl)tetrahydrofuran-3-yl 4-methylbenzoate
• [(2R,3S,5R)-5-chloro-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate
• Hoffer'schlorosugar
• [(2R,3S,5R)-5-chloro-3-(4-methylbenzoyloxy)oxolan-2-yl]methyl 4-methylbenzoate
• AKOS015895537
• 2-Deoxy-3,5-di-o-p-toluoyl-ribofuranosyl chloride
• NS00045133
• CS-W008643
• 4330-21-6
• MFCD01630916
• NCGC00160973-01
• D71205
• Hoffer's Chlorosugar (~90%)
• FJHSYOMVMMNQJQ-OTWHNJEPSA-N
• SCHEMBL336512
• CHEMBL3187742
• 3601-89-6
• 2-deoxy-3,5-di-o-(p-toluoyl)-alpha-d-erythro-pentofuranosyl chloride
• 2-Deoxydi(p-toluoyl)-alpha-D-erythro-pentofuranosyl chloride
• EINECS 224-367-3
• 2-Deoxy-3,5-di-O-p-toluoyl-?-D-erythro-pentofuranosyl Chloride; 1-Chloro-2-deoxy-3,5-di-O-p-toluoyl-?-D-erythro-pentofuranose; 1-Chloro-2-deoxy-3,5-di-O-p-toluoyl-?-D-ribose; 3,5-Di-O-p-toluyl-2-deoxy-?-D-ribofuranosyl Chloride; (2R,3S,5R)-5-Chloro-2-[[(4-methylbenzoyl)oxy]methyl]tetrahydrofuran-3-yl]-4-methylbenzoate;
• 2-Deoxy-alpha-D-erythropentofuranosyl chloride 3,5-bis(4-methylbenzoate)

• MDL： MFCD00079148
• Inchi： 1S/C21H21ClO5/c1-13-3-7-15(8-4-13)20(23)25-12-18-17(11-19(22)26-18)27-21(24)16-9-5-14(2)6-10-16/h3-10,17-19H,11-12H2,1-2H3/t17-,18+,19-/m0/s1
• InChI Key： FJHSYOMVMMNQJQ-OTWHNJEPSA-N
• SMILES： Cl[C@@H]1C[C@@H]([C@@H](COC(C2C=CC(C)=CC=2)=O)O1)OC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 332.11800
• Monoisotopic Mass: 388.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 61.8

Experimental Properties

• Color/Form: Uncertain
• Density: 1.28
• Boiling Point: 518.4°C at 760 mmHg
• Flash Point: 185.6 °C
• Refractive Index: 1.583
• PSA: 27.69000
• LogP: 4.48360
• Solubility: Uncertain

Hoffer's Chlorosugar (~90%) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters